Cas no 1787-57-1 (Phenoxazin-5-ium,3-(diethylamino)-7-(dimethylamino)-2-methyl-, chloride (1:1))

Phenoxazin-5-ium,3-(diethylamino)-7-(dimethylamino)-2-methyl-, chloride (1:1) structure
1787-57-1 structure
Product Name:Phenoxazin-5-ium,3-(diethylamino)-7-(dimethylamino)-2-methyl-, chloride (1:1)
CAS No:1787-57-1
MF:C19H24ClN3O
MW:345.866363525391
CID:151793
PubChem ID:102162
Update Time:2025-04-19

Phenoxazin-5-ium,3-(diethylamino)-7-(dimethylamino)-2-methyl-, chloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • Phenoxazin-5-ium,3-(diethylamino)-7-(dimethylamino)-2-methyl-, chloride (1:1)
    • [7-(dimethylamino)-2-methylphenoxazin-3-ylidene]-diethylazanium,chloride
    • CAPRIBLUE
    • N-[7-(dimethylamino)-2-methyl-3H-phenoxazin-3-ylidene]-N-ethylethanaminium chloride
    • N~7~,N~7~-diethyl-N~3~,N~3~,8-trimethyl-3H-phenoxazine-3,7-diamine
    • PHENOXAZIN-5-IUM,3-(DIETHYLAMINO)-7-(DIMETHYLAMINO)-2-METHYL-,CHLORIDE
    • Blue Capri
    • Capriblau [German]
    • Capriblau
    • NSC 7821
    • 1787-57-1
    • [7-(dimethylamino)-2-methylphenoxazin-3-ylidene]-diethylazanium;chloride
    • WLN: T C666 BO EY INJ EUK1&1 MN1&1 &G
    • [6-(Dimethylamino)-3H-phenoxazin-3-ylidene]dimethylammonium chloride
    • NSC7821
    • DTXSID70939111
    • Capri Blue
    • 3-(Diethylamino)-7-(dimethylamino)-2-methylphenoxazin-5-ium chloride
    • NSC-7821
    • Phenoxazin-5-ium, 3-(diethylamino)-7-(dimethylamino)-2-methyl-, chloride
    • 3-(Diethylamino)-7-(dimethylamino)-2-methylphenazoxonium chloride
    • Inchi: 1S/C19H24N3O.ClH/c1-6-22(7-2)17-12-19-16(10-13(17)3)20-15-9-8-14(21(4)5)11-18(15)23-19;/h8-12H,6-7H2,1-5H3;1H/q+1;/p-1
    • InChI Key: QQOPAWAPLFHEEP-UHFFFAOYSA-M
    • SMILES: [Cl-].O1C2C=C(C=CC=2N=C2C=C(C)/C(/C=C12)=[N+](\CC)/CC)N(C)C

Computed Properties

  • Exact Mass: 311.19995
  • Monoisotopic Mass: 345.161
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 592
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 27.8Ų

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.581
  • PSA: 28.07
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